Cas no 1355233-21-4 ((6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid)

• Product Name: (6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid
• CAS No: 1355233-21-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6408203
• PubChem ID: 58828824
• Update Time: 2025-06-22

(6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid
• 1(2H)-Quinolineacetic acid, 6-methyl-2-oxo-
• 2-(6-Methyl-2-oxoquinolin-1(2H)-yl)acetic acid
• SCHEMBL14564431
• 1355233-21-4
• SB70888
• 2-(6-Methyl-2-oxoquinolin-1(2H)-yl)aceticacid

• Inchi： 1S/C12H11NO3/c1-8-2-4-10-9(6-8)3-5-11(14)13(10)7-12(15)16/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： IOZKJHFQNNBFFS-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=C(C)C=C2)C=CC1=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±45.0 °C(Predicted)
• pka: 3.66±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on (6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic acid

The Chemical Compound CAS No. 135523-21-4: (6-Methyl-2-oxo-2H-quinolin-1-yl)-acetic Acid

(6-Methyl-2-oxo-2H-quionlin-1-y-acetic acid), commonly referred to by its CAS number 1355233-21, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agricultural sciences.

The molecular structure of (6-Methyl-quionlinyl-acetic acid) consists of a quinoline ring system with a methyl group at the sixth position and an acetic acid substituent at the first position. The quinoline moiety, a heterocyclic aromatic system, is known for its versatility in chemical reactivity and biological activity. The presence of the methyl group and the acetic acid substituent introduces additional functional groups that can influence the compound's physicochemical properties and bioavailability.

Recent studies have highlighted the potential of (6-Methyl-quionlinyl-acetic acid) as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's ability to interact with specific biological targets, such as enzymes and receptors, makes it a promising candidate for drug design.

In terms of chemical synthesis, (6-Methyl-quionlinyl-acetic acid) can be synthesized through various routes, including condensation reactions and oxidation processes. The choice of synthetic pathway depends on the desired yield, purity, and scalability of the process. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

The physical properties of (6-Methyl-quionlinyl-acetic acid) are also noteworthy. It exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties are crucial for its application in various chemical processes, including chromatography and crystallography.

From an environmental perspective, understanding the degradation pathways of (6-Methyl-quionlinyl-acetic acid) is essential for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, producing less complex organic compounds that are less harmful to the environment.

In conclusion, (6-Methyl-quionlinyl-acetic acid), with its unique structure and diverse applications, continues to be a focal point in scientific research. Its role as a building block in drug discovery and its potential contributions to sustainable chemistry underscore its importance in modern science.